Cas no 1909306-09-7 (tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 1909306-09-7
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• MDL: MFCD29762732
• CID: 5246360
• PubChem ID: 121581848
• Update Time: 2025-08-05

tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(4-piperidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate

• MDL： MFCD29762732
• Inchi： 1S/C14H24N2O3/c1-14(2,3)19-13(18)10-8-12(17)16(9-10)11-4-6-15-7-5-11/h10-11,15H,4-9H2,1-3H3
• InChI Key： HQFQKQYBDAOXDG-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C(=O)CC(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate

Introduction to Tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate (CAS No. 1909306-09-7)

Tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1909306-09-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of both tert-butyl and piperidin-4-yl substituents in its molecular framework contributes to its distinct chemical behavior, which is highly relevant for the development of novel therapeutic agents.

The compound’s structure consists of a pyrrolidine core, which is a five-membered heterocyclic ring containing one nitrogen atom. This core is functionalized with a 5-oxo group at the 5-position and a carboxylate group at the 3-position, further enhancing its reactivity and potential biological interactions. The piperidin-4-yl moiety, attached at the 1-position, introduces a secondary amine functionality, which is known to be crucial for binding to biological targets such as enzymes and receptors. The tert-butyl group at the 3-position provides steric hindrance, influencing the compound’s solubility and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating various biological pathways. The compound Tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate (CAS No. 1909306-09-7) represents an innovative approach to designing molecules with enhanced pharmacological properties. Its structural features make it a valuable scaffold for developing drugs targeting neurological disorders, inflammation, and other metabolic conditions.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds are critical for improving drug efficacy and minimizing side effects. The tert-butyl group not only enhances the compound’s lipophilicity but also protects reactive sites during synthetic transformations, ensuring higher yields and purity. On the other hand, the piperidin-4-yl moiety is known to improve binding affinity to biological targets by forming hydrogen bonds and hydrophobic interactions. These characteristics make the compound an attractive candidate for further exploration in drug development.

Recent studies have demonstrated that derivatives of pyrrolidine can exhibit significant therapeutic potential. For instance, modifications in the substitution pattern can lead to compounds with improved bioavailability and reduced toxicity. The specific arrangement of functional groups in Tert-butyl 5-oxo-1-(piperidin-4-yl)pyrrolidine-3-carboxylate (CAS No. 1909306-09-7) suggests that it may interact with multiple targets simultaneously, providing a multitargeted approach to therapy. This concept is particularly relevant in modern drug discovery, where combination therapies are often more effective than single-agent treatments.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that can modulate enzyme activity or receptor binding. Pyrrolidine-based compounds have shown promise in this regard due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. The presence of both oxygen and nitrogen heteroatoms in the structure of Tert-butyl 5-oxo-1-(piperidin-4-y l)pyrrolidine -3-carbox ylate (CAS No. 1909306 -09 -7) enhances its potential as a pharmacophore, allowing it to engage with diverse biological systems.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are often employed to introduce the desired functional groups efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to ensure enantioselectivity, which is crucial for many pharmaceutical applications.

The biological evaluation of Tert-butyl 5 -oxo -1 -( piperidin -4 -y l )pyrrolidine -3-carbox ylate (CAS No. 1909306 -09 -7) has revealed several interesting properties that warrant further investigation. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymes implicated in inflammatory diseases and cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings underscore its significance as a lead compound for drug development efforts.

In conclusion,Tert-butyl 5 -oxo -1 -( piperidin -4 -y l )pyrrolidine -3-carbox ylate (CAS No .1909306 -09 -7 )is a structurally intriguing compound with substantial therapeutic potential . Its unique combination of functional groups makes it an excellent candidate for further exploration in medicinal chemistry . As research continues , this molecule is likely to play a pivotal role in the development of novel treatments for various human diseases . The ongoing studies into its pharmacological properties highlight its importance as a valuable asset in pharmaceutical research.